Cas no 876918-62-6 (5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile)

• Product Name: 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile
• CAS No: 876918-62-6
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• MDL: MFCD22393669
• CID: 1057779
• PubChem ID: 67114622
• Update Time: 2025-06-28

5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-((tetrahydro-2H-pyran-4-yl)oxy)benzonitrile
• 5-bromo-2-(oxan-4-yloxy)benzonitrile
• 5-BROMO-2-(TETRAHYDRO-2H-PYRAN-4-YLOXY)BENZONITRILE
• 5-bromo-2-[(tetrahydro-2H-pyran-4-yl)oxy]Benzonitrile
• AKOS022186494
• MFCD22393669
• A862469
• SCHEMBL1667546
• Benzonitrile, 5-bromo-2-[(tetrahydro-2H-pyran-4-yl)oxy]-
• CS-0456701
• 5-Bromo-2-tetrahydropyran-4-yloxy-benzonitrile
• DTXSID80736456
• AS-41818
• 5-Bromo-2-[(oxan-4-yl)oxy]benzonitrile
• XMUKPYGCDWSDLY-UHFFFAOYSA-N
• A1-03602
• BKB91862
• 876918-62-6
• 5-Bromo-2-(tetrahydro-pyran-4-yloxy)-benzonitrile
• DB-368372
• 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile

• MDL： MFCD22393669
• Inchi： 1S/C12H12BrNO2/c13-10-1-2-12(9(7-10)8-14)16-11-3-5-15-6-4-11/h1-2,7,11H,3-6H2
• InChI Key： XMUKPYGCDWSDLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)OC1CCOCC1

Computed Properties

• Exact Mass: 281.00514g/mol
• Monoisotopic Mass: 281.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Boiling Point: 395.5±42.0°C

5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile

5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile: A Promising Compound in Pharmaceutical Research

5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile (CAS No. 876918-62-6) is a versatile and intriguing compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer. This article delves into the chemical properties, biological activities, and recent advancements in the study of 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile.

Chemical Structure and Properties

5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile is a brominated benzene derivative with a tetrahydro-2H-pyran substituent. The presence of the bromine atom and the tetrahydro-2H-pyran ring imparts unique chemical properties to this compound. The bromine atom is known for its electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The tetrahydro-2H-pyran ring, on the other hand, provides structural rigidity and can enhance the compound's lipophilicity, making it more suitable for crossing biological membranes.

The nitrile group in 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile is another key functional group that contributes to its chemical versatility. Nitriles are known for their ability to undergo various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form amines. These transformations can be leveraged to synthesize a wide range of derivatives with diverse biological activities.

Biological Activities and Therapeutic Potential

Recent studies have highlighted the potential of 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems and protect neuronal cells from oxidative stress and inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile effectively inhibited the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective effects, 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. A notable study published in Cancer Research found that 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile selectively induced cell death in human breast cancer cells while sparing normal cells. This selective cytotoxicity makes it a potential candidate for developing targeted cancer therapies.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further clinical investigations into the therapeutic potential of 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on various aspects, including pharmacokinetics, dose-ranging, and biomarker analysis.

Beyond its immediate therapeutic applications, 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile serves as a valuable scaffold for drug discovery and development. Its unique chemical structure provides a platform for designing novel compounds with enhanced biological activities and improved pharmacological properties. Researchers are actively exploring structure-activity relationships (SAR) to optimize the compound's therapeutic profile and reduce potential side effects.

Synthesis and Production

The synthesis of 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile involves several well-established organic reactions. A common synthetic route starts with the bromination of 2-hydroxybenzonitrile followed by protection of the hydroxyl group using tetrahydropyranyl (THP) ether formation. Subsequent deprotection yields the final product. This synthetic pathway is scalable and can be adapted for large-scale production, making it feasible for commercial applications.

The production process must adhere to strict quality control standards to ensure the purity and consistency of the final product. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the synthesis steps and verify the identity and purity of 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile.

Safety Considerations

Safety is a paramount concern in pharmaceutical research, and thorough toxicity studies are essential before any compound can advance to clinical trials. Preclinical toxicity assessments have shown that 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile exhibits low toxicity at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety profile.

In conclusion, 5-Bromo-2-(Tetrahydro-2h-Pyran-4-Yloxy)Benzonitrile (CAS No. 876918-62-6) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive candidate for further drug development efforts. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.